Cas no 2229530-24-7 (1,1,1-trifluoro-3-(2-methoxynaphthalen-1-yl)propan-2-one)

1,1,1-Trifluoro-3-(2-methoxynaphthalen-1-yl)propan-2-one is a fluorinated aromatic ketone derivative with potential applications in organic synthesis and pharmaceutical intermediates. Its structure combines a trifluoromethyl group with a methoxynaphthalene moiety, offering unique electronic and steric properties that may enhance reactivity in selective transformations. The trifluoromethyl group contributes to increased lipophilicity and metabolic stability, making it valuable in medicinal chemistry. The methoxynaphthalene component provides a rigid aromatic framework, facilitating π-stacking interactions. This compound is particularly useful as a building block for the development of fluorinated bioactive molecules, where its distinct structural features can influence binding affinity and pharmacokinetic properties. Suitable for controlled reactions under standard laboratory conditions.
1,1,1-trifluoro-3-(2-methoxynaphthalen-1-yl)propan-2-one structure
2229530-24-7 structure
Product Name:1,1,1-trifluoro-3-(2-methoxynaphthalen-1-yl)propan-2-one
CAS No:2229530-24-7
MF:C14H11F3O2
MW:268.231154680252
CID:6352562
PubChem ID:165839752
Update Time:2025-05-20

1,1,1-trifluoro-3-(2-methoxynaphthalen-1-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

    • 1,1,1-trifluoro-3-(2-methoxynaphthalen-1-yl)propan-2-one
    • 2229530-24-7
    • EN300-2002804
    • Inchi: 1S/C14H11F3O2/c1-19-12-7-6-9-4-2-3-5-10(9)11(12)8-13(18)14(15,16)17/h2-7H,8H2,1H3
    • InChI Key: ABMNEQVZTGIBQC-UHFFFAOYSA-N
    • SMILES: FC(C(CC1C(=CC=C2C=CC=CC=12)OC)=O)(F)F

Computed Properties

  • Exact Mass: 268.07111408g/mol
  • Monoisotopic Mass: 268.07111408g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 26.3Ų

1,1,1-trifluoro-3-(2-methoxynaphthalen-1-yl)propan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-2002804-0.05g
1,1,1-trifluoro-3-(2-methoxynaphthalen-1-yl)propan-2-one
2229530-24-7
0.05g
$660.0 2023-09-16
Enamine
EN300-2002804-0.1g
1,1,1-trifluoro-3-(2-methoxynaphthalen-1-yl)propan-2-one
2229530-24-7
0.1g
$691.0 2023-09-16
Enamine
EN300-2002804-0.25g
1,1,1-trifluoro-3-(2-methoxynaphthalen-1-yl)propan-2-one
2229530-24-7
0.25g
$723.0 2023-09-16
Enamine
EN300-2002804-0.5g
1,1,1-trifluoro-3-(2-methoxynaphthalen-1-yl)propan-2-one
2229530-24-7
0.5g
$754.0 2023-09-16
Enamine
EN300-2002804-1.0g
1,1,1-trifluoro-3-(2-methoxynaphthalen-1-yl)propan-2-one
2229530-24-7
1g
$785.0 2023-05-31
Enamine
EN300-2002804-2.5g
1,1,1-trifluoro-3-(2-methoxynaphthalen-1-yl)propan-2-one
2229530-24-7
2.5g
$1539.0 2023-09-16
Enamine
EN300-2002804-5.0g
1,1,1-trifluoro-3-(2-methoxynaphthalen-1-yl)propan-2-one
2229530-24-7
5g
$2277.0 2023-05-31
Enamine
EN300-2002804-10.0g
1,1,1-trifluoro-3-(2-methoxynaphthalen-1-yl)propan-2-one
2229530-24-7
10g
$3376.0 2023-05-31
Enamine
EN300-2002804-1g
1,1,1-trifluoro-3-(2-methoxynaphthalen-1-yl)propan-2-one
2229530-24-7
1g
$785.0 2023-09-16
Enamine
EN300-2002804-5g
1,1,1-trifluoro-3-(2-methoxynaphthalen-1-yl)propan-2-one
2229530-24-7
5g
$2277.0 2023-09-16

Additional information on 1,1,1-trifluoro-3-(2-methoxynaphthalen-1-yl)propan-2-one

Research Briefing on 1,1,1-trifluoro-3-(2-methoxynaphthalen-1-yl)propan-2-one (CAS: 2229530-24-7)

1,1,1-trifluoro-3-(2-methoxynaphthalen-1-yl)propan-2-one (CAS: 2229530-24-7) is a fluorinated aromatic ketone compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its trifluoromethyl and methoxynaphthalene moieties, exhibits unique physicochemical properties that make it a promising candidate for various pharmaceutical applications. Recent studies have focused on its synthesis, structural characterization, and potential biological activities, particularly in the context of drug discovery and development.

The synthesis of 1,1,1-trifluoro-3-(2-methoxynaphthalen-1-yl)propan-2-one involves a multi-step process, including the Friedel-Crafts acylation of 2-methoxynaphthalene with trifluoroacetic anhydride, followed by purification and characterization using advanced spectroscopic techniques such as NMR and mass spectrometry. The compound's high purity and stability under physiological conditions have been confirmed, which is critical for its potential use in biological systems.

Recent research has explored the compound's interactions with various biological targets, including enzymes and receptors. Preliminary in vitro studies suggest that 1,1,1-trifluoro-3-(2-methoxynaphthalen-1-yl)propan-2-one may exhibit inhibitory activity against certain kinases and proteases, which are often implicated in cancer and inflammatory diseases. Molecular docking simulations have provided insights into the binding modes of this compound, highlighting its potential as a scaffold for the design of novel therapeutic agents.

In addition to its pharmacological potential, the compound's unique fluorinated structure has also been investigated for its utility in positron emission tomography (PET) imaging. The incorporation of fluorine-18 isotopes could enable the development of radiotracers for non-invasive imaging of disease biomarkers. This dual functionality—therapeutic and diagnostic—positions 1,1,1-trifluoro-3-(2-methoxynaphthalen-1-yl)propan-2-one as a valuable tool in the emerging field of theranostics.

Despite these promising findings, further research is needed to fully elucidate the compound's mechanism of action, pharmacokinetics, and toxicological profile. Ongoing studies are focused on optimizing its synthetic route, improving its bioavailability, and evaluating its efficacy in animal models. The results of these investigations will be critical for determining the compound's translational potential and guiding its development into clinically relevant applications.

In conclusion, 1,1,1-trifluoro-3-(2-methoxynaphthalen-1-yl)propan-2-one represents a versatile and promising compound in the realm of chemical biology and medicinal chemistry. Its unique structural features and preliminary biological activities warrant continued exploration, with the potential to contribute to the development of new therapeutic and diagnostic tools. This research briefing underscores the importance of interdisciplinary collaboration in advancing our understanding of such compounds and their applications in healthcare.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.